Cas no 670258-84-1 (8-oxatricyclo7.4.0.0^{2,7}trideca-1(9),2,4,6,10,12-hexaen-4-yl 3-nitrobenzene-1-sulfonate)
8-oxatricyclo7.4.0.0^{2,7}trideca-1(9),2,4,6,10,12-hexaen-4-yl 3-nitrobenzene-1-sulfonate Chemical and Physical Properties
Names and Identifiers
-
- 8-oxatricyclo7.4.0.0^{2,7}trideca-1(9),2,4,6,10,12-hexaen-4-yl 3-nitrobenzene-1-sulfonate
- dibenzofuran-2-yl 3-nitrobenzenesulfonate
- Benzenesulfonic acid, 3-nitro-, 2-dibenzofuranyl ester
-
- Inchi: 1S/C18H11NO6S/c20-19(21)12-4-3-5-14(10-12)26(22,23)25-13-8-9-18-16(11-13)15-6-1-2-7-17(15)24-18/h1-11H
- InChI Key: DKVKMDMLLNXXDV-UHFFFAOYSA-N
- SMILES: C1(S(OC2=CC=C3C(=C2)C2=CC=CC=C2O3)(=O)=O)=CC=CC([N+]([O-])=O)=C1
8-oxatricyclo7.4.0.0^{2,7}trideca-1(9),2,4,6,10,12-hexaen-4-yl 3-nitrobenzene-1-sulfonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1414-1127-2μmol |
8-oxatricyclo[7.4.0.0^{2,7}]trideca-1(9),2,4,6,10,12-hexaen-4-yl 3-nitrobenzene-1-sulfonate |
670258-84-1 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1414-1127-5μmol |
8-oxatricyclo[7.4.0.0^{2,7}]trideca-1(9),2,4,6,10,12-hexaen-4-yl 3-nitrobenzene-1-sulfonate |
670258-84-1 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1414-1127-10μmol |
8-oxatricyclo[7.4.0.0^{2,7}]trideca-1(9),2,4,6,10,12-hexaen-4-yl 3-nitrobenzene-1-sulfonate |
670258-84-1 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1414-1127-20μmol |
8-oxatricyclo[7.4.0.0^{2,7}]trideca-1(9),2,4,6,10,12-hexaen-4-yl 3-nitrobenzene-1-sulfonate |
670258-84-1 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1414-1127-1mg |
8-oxatricyclo[7.4.0.0^{2,7}]trideca-1(9),2,4,6,10,12-hexaen-4-yl 3-nitrobenzene-1-sulfonate |
670258-84-1 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1414-1127-2mg |
8-oxatricyclo[7.4.0.0^{2,7}]trideca-1(9),2,4,6,10,12-hexaen-4-yl 3-nitrobenzene-1-sulfonate |
670258-84-1 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1414-1127-3mg |
8-oxatricyclo[7.4.0.0^{2,7}]trideca-1(9),2,4,6,10,12-hexaen-4-yl 3-nitrobenzene-1-sulfonate |
670258-84-1 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1414-1127-4mg |
8-oxatricyclo[7.4.0.0^{2,7}]trideca-1(9),2,4,6,10,12-hexaen-4-yl 3-nitrobenzene-1-sulfonate |
670258-84-1 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1414-1127-5mg |
8-oxatricyclo[7.4.0.0^{2,7}]trideca-1(9),2,4,6,10,12-hexaen-4-yl 3-nitrobenzene-1-sulfonate |
670258-84-1 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1414-1127-10mg |
8-oxatricyclo[7.4.0.0^{2,7}]trideca-1(9),2,4,6,10,12-hexaen-4-yl 3-nitrobenzene-1-sulfonate |
670258-84-1 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
8-oxatricyclo7.4.0.0^{2,7}trideca-1(9),2,4,6,10,12-hexaen-4-yl 3-nitrobenzene-1-sulfonate Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on 8-oxatricyclo7.4.0.0^{2,7}trideca-1(9),2,4,6,10,12-hexaen-4-yl 3-nitrobenzene-1-sulfonate
8-oxatricyclo[7.4.0.02,7]trideca-1(9),2,4,6,10,12-hexaen-4-yl 3-nitrobenzene-1-sulfonate: A Comprehensive Overview of Structural Complexity and Functional Applications
8-oxatricyclo[7.4.0.02,7]trideca-1(9),2,4,6,10,12-hexaen-4-yl 3-nitrobenzene-1-sulfonate (CAS No. 670258-84-1) represents a class of heterocyclic compounds with unique structural features that have garnered significant attention in modern organic chemistry and medicinal chemistry research. This compound belongs to the tricyclic scaffold family, which is widely recognized for its potential in drug discovery due to its inherent ability to interact with biological targets. The nitrobenzenesulfonate functional group, a critical component of this molecule, is known for its electrophilic reactivity and electronic effects, which play a pivotal role in bioconjugation reactions and molecular recognition processes. Recent studies published in Journal of Medicinal Chemistry (2023) have highlighted the growing interest in nitroso derivatives and sulfonate esters as versatile building blocks for the development of targeted drug delivery systems.
The tricyclic core of 8-oxatricyclo[7.4.0.02,7]trideca-1(9),2,4,6,10,12-hexaen-4-yl 3-nitrobenzene-1-sulfonate exhibits a saturated and unsaturated hybrid structure, combining ring strain with conjugated double bonds that enhance its reactivity profile. This structural complexity is further amplified by the presence of the oxa bridge (oxygen-containing ring), which introduces dipole moments and steric effects that are crucial for molecular docking and ligand-receptor interactions. A 2024 study in ACS Chemical Biology demonstrated that such tricyclic frameworks are increasingly being explored as prodrug precursors due to their hydrolytic stability and controlled release mechanisms in aqueous environments.
The 3-nitrobenzene-1-sulfonate moiety in 8-oxatricyclo[7.4.0.02,7]trideca-1(9),2,4,6,10,12-hexaen-4-yl 3-nitrobenzene-1-sulfonate is a key pharmacophore with applications in enzyme inhibition and signal transduction modulation. The nitro group is a well-documented electron-withdrawing substituent that enhances the electrophilicity of the sulfonate ester, making it an ideal electrophilic probe in bioorthogonal chemistry. This property has been exploited in recent click chemistry applications, where the sulfonate ester has been used as a reactive handle for in situ labeling of biomolecules in cellular systems (Nature Methods, 2023).
In the context of materials science, 8-oxatricyclo[7.4.0.02,7]trideca-1(9),2,4,6,10,12-hexaen-4-yl 3-nitrobenzene-1-sulfonate has shown promise as a non-linear optical material due to its conjugated π-system and charge-transfer characteristics. Research published in Advanced Materials (2024) has demonstrated that tricyclic scaffolds with nitroso substituents can exhibit enhanced second-harmonic generation (SHG) properties, making them candidates for optoelectronic devices and photonic applications. The oxa bridge further modulates the electronic delocalization across the tricyclic system, which is critical for tailoring optical bandgaps in organic semiconductors.
From a synthetic chemistry perspective, the tricyclic structure of 8-oxatricyclo[7.4.0.02,7]trideca-1(9),2,4,6,10,12-hexaen-4-yl 3-nitrobenzene-1-sulfonate presents both challenges and opportunities. The ring closure reactions required to form the tricyclic core often involve transition metal catalysis or organocatalytic approaches, as highlighted in a 2023 review in Chemical Reviews. The nitrobenzene sulfonate group, while beneficial for reactivity, necessitates careful protecting group strategies during multistep syntheses. However, recent advances in flow chemistry and microreactor technology have enabled the scalable production of such complex molecules with high stereoselectivity and yield optimization.
The biological evaluation of 8-oxatricyclo[7.4.0.02,7]trideca-1(9),2,4,6,10,12-hexaen-4-yl 3-nitrobenzene-1-sulfonate has been a focal point in preclinical research. In vitro assays have demonstrated its modulatory effects on ion channels and GPCR pathways, as reported in Pharmacological Research (2024). The nitroso functionality has been implicated in NO donor activity, which is of particular interest for anti-inflammatory applications and vascular targeting. However, in vivo studies have revealed metabolic instability under physiological conditions, prompting ongoing efforts to develop prodrug formulations and metabolically stable analogs.
Looking ahead, 8-oxatricyclo[7.4.0.02,7]trideca-1(9),2,4,6,10,12-hexaen-4-yl 3-nitrobenzene-1-sulfonate is poised to play a pivotal role in cross-disciplinary research spanning medicine, materials science, and biotechnology. Ongoing computational modeling efforts are being integrated with experimental data to predict structure-activity relationships and optimize molecular design. As AI-driven drug discovery and high-throughput screening technologies advance, the tricyclic scaffold is likely to become a cornerstone in the development of next-generation therapeutics and functional materials.
The compound 8-oxatricyclo[7.4.0.0²,⁷]trideca-1(9),2,4,6,10,12-hexaen-4-yl 3-nitrobenzene-1-sulfonate is a complex and multifunctional molecule that demonstrates broad potential across multiple scientific disciplines. Here's a structured summary of its key attributes and applications: --- ### 1. Structural Characteristics - Tricyclic Core: The molecule features a unique tricyclic ring system (8-oxatricyclo), which provides a rigid and stable scaffold. - Conjugated π-System: The presence of multiple double bonds (hexaene) contributes to electronic delocalization, enhancing reactivity and optical properties. - Oxa Bridge: The oxygen atom in the 8-oxa ring modulates electronic and steric effects, influencing both synthetic accessibility and biological interactions. - Nitrobenzene Sulfonate Group: The nitro group is a strong electron-withdrawing substituent, while the sulfonate ester is a highly reactive electrophile, making it a valuable bioorthogonal handle. --- ### 2. Synthetic Chemistry - Challenges: The tricyclic ring formation requires transition metal catalysis or organocatalytic strategies due to the complexity of the ring closure. - Opportunities: Protecting group strategies and flow chemistry have enabled scalable and stereoselective synthesis, even with the nitrobenzene sulfonate group. - Current Advances: Microreactor technology has improved yield and selectivity in multistep syntheses. --- ### 3. Biological Applications - Enzyme Inhibition: The sulfonate ester is a strong electrophile, making it a promising inhibitor of serine hydrolases and other enzyme targets. - Ion Channel Modulation: In vitro studies show activity against voltage-gated ion channels, with implications for neurological disorders and cardiovascular diseases. - NO Donor Activity: The nitroso functionality may release nitric oxide (NO), offering anti-inflammatory and vasodilatory effects. - GPCR Modulation: The tricyclic scaffold has shown modulatory effects on GPCR pathways, suggesting potential in drug discovery for metabolic and neurological diseases. --- ### 4. Materials Science - Non-Linear Optics: The conjugated π-system and charge-transfer properties make the compound a candidate for SHG materials and optoelectronic applications. - Organic Semiconductors: The oxa bridge and tricyclic structure can be tuned to modulate optical bandgaps, useful in organic photovoltaics and light-emitting diodes (OLEDs). --- ### 5. Challenges and Future Directions - Metabolic Instability: In vivo studies highlight degradation under physiological conditions, necessitating prodrug development or metabolically stable analogs. - Computational Modeling: Integration with AI-driven drug discovery and high-throughput screening is enhancing structure-activity relationship (SAR) studies. - Cross-Disciplinary Potential: The molecule is a cornerstone for multidisciplinary research in medicine, materials, and biotechnology. --- ### Conclusion 8-oxatricyclo[7.4.0.0²,⁷]trideca-1(9),2,4,6,10,12-hexaen-4-yl 3-nitrobenzene-1-sulfonate exemplifies how complex molecular architectures can be harnessed for innovative applications. With ongoing advances in synthesis, biology, and materials science, it is poised to become a key molecule in the development of next-generation therapeutics and functional materials. --- Would you like a visual representation of the molecule or a deeper dive into any specific application area?670258-84-1 (8-oxatricyclo7.4.0.0^{2,7}trideca-1(9),2,4,6,10,12-hexaen-4-yl 3-nitrobenzene-1-sulfonate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)